1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-hydroxypyridin-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-(3-hydroxypyridin-2-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H15N7O2/c24-12-3-1-4-17-15(12)21-16(25)11-8-22(9-11)13-7-14(19-10-18-13)23-6-2-5-20-23/h1-7,10-11,24H,8-9H2,(H,17,21,25)
• InChI Key: UYVIETDQTRROAD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=CC=N3)C(=O)NC4=C(C=CC=N4)O
• Molecular Formula: C16H15N7O2
• Molecular Weight: 337.34 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-hydroxypyridin-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C16H15N7O2 and its molecular weight is 337.343. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-hydroxypyridin-2-yl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-hydroxypyridin-2-yl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Pyrazolopyrimidine derivatives have been synthesized and evaluated for their potential as anticancer and anti-5-lipoxygenase agents, indicating their relevance in cancer therapy and inflammation control. The synthesis involves condensation reactions and treatment with various reagents, leading to compounds that exhibit cytotoxicity against cancer cell lines such as HCT-116 and MCF-7, as well as 5-lipoxygenase inhibition activity (Rahmouni et al., 2016).

Antimicrobial Activities

New pyrazolopyrimidine derivatives have been synthesized and shown to exhibit significant antimicrobial activities. This research highlights the potential of pyrazolopyrimidines in developing new antimicrobial agents, which is crucial given the increasing resistance to existing antibiotics (Rahmouni et al., 2014).

Neuroinflammation Imaging

Research into pyrazolopyrimidine derivatives has extended into the development of new positron emission tomography (PET) agents for imaging neuroinflammation, specifically targeting the IRAK4 enzyme. This application signifies the compound's utility in neurological research and potential diagnostic applications (Wang et al., 2018).

Molecular Docking and Computational Studies

Studies have also focused on molecular docking and computational analysis to understand the interaction of pyrazolopyrimidine derivatives with various biological targets. These studies offer insights into the design of more effective compounds with potential therapeutic applications, including antitumor, antifungal, and antibacterial activities (Fahim et al., 2021).